Cas no 90667-02-0 (1H-1,2,4-Triazol-5-amine, 1-(2-chlorobenzoyl)-3-[(phenylmethyl)thio]-)

• Product name: 1H-1,2,4-Triazol-5-amine, 1-(2-chlorobenzoyl)-3-[(phenylmethyl)thio]-
• CAS No: 90667-02-0
• MF: C₁₆H₁₃ClN₄OS
• MW: 344.818620443344
• CID: 4303502

1H-1,2,4-Triazol-5-amine, 1-(2-chlorobenzoyl)-3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-5-amine, 1-(2-chlorobenzoyl)-3-[(phenylmethyl)thio]-
• Methanone, [5-amino-3-[(phenylmethyl)thio]-1H-1,2,4-triazol-1-yl](2-chlorophenyl)-

• Inchi： 1S/C16H13ClN4OS/c17-13-9-5-4-8-12(13)14(22)21-15(18)19-16(20-21)23-10-11-6-2-1-3-7-11/h1-9H,10H2,(H2,18,19,20)
• InChI Key： DGGZVNLWYMLHPQ-UHFFFAOYSA-N
• SMILES： C(N1C(N)=NC(SCC2=CC=CC=C2)=N1)(C1=CC=CC=C1Cl)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Melting Point: 147-149 °C
• Boiling Point: 591.6±60.0 °C(Predicted)
• pka: 0.23±0.50(Predicted)